Cas no 2091774-07-9 (3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl-)

• Product Name: 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl-
• CAS No: 2091774-07-9
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 5267802
• Update Time: 2025-05-20

3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl-

• Inchi： 1S/C10H9BrFN3/c1-4-2-5(11)8(12)7-9(14)6(13)3-15-10(4)7/h2-3H,13H2,1H3,(H2,14,15)
• InChI Key： LXYGGPVCSVFCFO-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C(Br)=CC=2C)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl-

Research Briefing on 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl- (CAS: 2091774-07-9)

In recent years, the compound 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl- (CAS: 2091774-07-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic quinoline derivative has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anticancer agents. The unique structural features of this compound, including the bromo- and fluoro-substituents, contribute to its bioactivity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl-. A 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a range of tyrosine kinases, including EGFR and VEGFR, which are critical targets in cancer therapy. The study utilized in vitro and in vivo models to demonstrate the compound's ability to suppress tumor growth with minimal off-target effects, highlighting its potential as a next-generation kinase inhibitor.

Another key area of research involves the optimization of the synthetic pathways for 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl-. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing the environmental impact of the production process. This advancement is expected to facilitate large-scale manufacturing and further preclinical evaluation of the compound.

In addition to its anticancer properties, preliminary studies suggest that 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl- may also have applications in treating inflammatory and neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience demonstrated that the compound modulates key signaling pathways involved in neuroinflammation, offering a potential therapeutic strategy for conditions such as Alzheimer's disease. However, further research is needed to fully understand its efficacy and safety profile in these contexts.

Despite these promising findings, challenges remain in the clinical translation of 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl-. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 3,4-Quinolinediamine, 6-bromo-5-fluoro-8-methyl- (CAS: 2091774-07-9) represents a versatile and promising scaffold in drug discovery. Its multifaceted bioactivity and ongoing research efforts underscore its potential to address unmet medical needs in oncology and beyond. Continued investigation into its mechanisms of action and therapeutic applications will be crucial for realizing its full clinical potential.